Cas no 866542-52-1 (1H-Pyrrolo[2,3-b]pyridine, 5-chloro-3-(2-pyridinyl)-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine, 5-chloro-3-(2-pyridinyl)-
• CAS No: 866542-52-1
• MF: C₁₂H₈ClN₃
• MW: 229.665020942688
• CID: 4260614
• Update Time: 2026-04-14

1H-Pyrrolo[2,3-b]pyridine, 5-chloro-3-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 5-chloro-3-(2-pyridinyl)-

Additional information on 1H-Pyrrolo[2,3-b]pyridine, 5-chloro-3-(2-pyridinyl)-

Comprehensive Overview of 1H-Pyrrolo[2,3-b]pyridine, 5-chloro-3-(2-pyridinyl)- (CAS No. 866542-52-1)

The compound 1H-Pyrrolo[2,3-b]pyridine, 5-chloro-3-(2-pyridinyl)- (CAS No. 866542-52-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrrolopyridine derivative features a chloro substituent at the 5-position and a pyridinyl group at the 3-position, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

In recent years, the demand for heterocyclic compounds like 1H-Pyrrolo[2,3-b]pyridine has surged, driven by their applications in medicinal chemistry. The 5-chloro-3-(2-pyridinyl)- variant is particularly notable for its role in modulating protein-protein interactions, a hot topic in targeted therapy research. Its CAS No. 866542-52-1 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the pyrrolopyridine core of this compound offers a robust scaffold for further functionalization. The presence of both chloro and pyridinyl groups allows for diverse cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. These reactions enable the creation of complex molecules with potential applications in cancer research and central nervous system (CNS) drug development.

The compound's physicochemical properties, including its solubility and stability, have also been a focus of recent studies. Researchers are investigating its bioavailability and metabolic stability, which are critical factors in preclinical development. Given the growing interest in personalized medicine, the ability to tailor such compounds for specific biological targets is a key advantage.

Another area of interest is the environmental impact of 1H-Pyrrolo[2,3-b]pyridine derivatives. As sustainability becomes a priority in chemical manufacturing, efforts are underway to develop green synthesis methods for this class of compounds. The CAS No. 866542-52-1 is often referenced in discussions about eco-friendly catalysts and solvent-free reactions, aligning with global trends toward green chemistry.

In summary, 1H-Pyrrolo[2,3-b]pyridine, 5-chloro-3-(2-pyridinyl)- (CAS No. 866542-52-1) represents a promising building block in drug discovery and material science. Its structural versatility, combined with its potential applications in therapeutic development and sustainable chemistry, ensures its continued relevance in scientific research. As the field evolves, this compound is likely to play an even greater role in addressing some of the most pressing challenges in healthcare and environmental science.